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Compound of Interest

Compound Name: Tetrahydrofurfuryl salicylate

Cat. No.: B1683135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While direct in vitro insecticidal activity data for Tetrahydrofurfuryl salicylate is not readily

available in the current body of scientific literature, a broader examination of salicylic acid and

its derivatives reveals a significant role in plant defense and insect interactions. This technical

guide synthesizes the existing research on salicylates, providing insights into their potential as

insecticidal agents, their mechanisms of action, and the experimental approaches used to

evaluate their efficacy. This information serves as a foundational resource for researchers

interested in exploring the potential of novel salicylate esters like Tetrahydrofurfuryl salicylate
for pest management.

Quantitative Data on the Bioactivity of Salicylates
Against Insects
Salicylic acid and its derivatives have demonstrated a range of effects on various insect

species, from repellency and antifeedant activity to direct toxicity and synergistic effects with

conventional insecticides. The following table summarizes key quantitative findings from

available studies.
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Compound Insect Species Bioassay Type
Observed
Effect

Quantitative
Data

Methyl Salicylate

Trogoderma

granarium

(Khapra beetle)

Contact/Fumigati

on
Biocidal

LT50 of 7.40

hours at a dose

of 1 mg[1]

Salicylic Acid

Derivatives

Culicoides

impunctatus

(Biting midge)

Artificial

membrane

blood-feeding

Antifeedant/Repe

llent

Significant

inhibition of

feeding[2]

Salicylic Acid

Cotton pests

(Aphis gossypii,

Bemisia tabaci,

Bollworms)

Field study

Minimal direct

potency,

enhances

insecticide

efficacy

When mixed with

insecticides,

potency was

increased[3][4]

Methyl Salicylate

Myzus persicae

(Peach potato

aphid)

Clip cage

bioassay

Reduced aphid

survival

Significant

reduction in the

number of

surviving aphids

on treated

plants[5]

Salicylic Acid

Spodoptera

exigua (Beet

armyworm)

Injection
Immunosuppress

ion

Suppressed the

expression of

antimicrobial

peptide genes[6]

Experimental Protocols
The evaluation of the insecticidal and behavioral effects of salicylates involves a variety of

established experimental protocols. Below are detailed methodologies cited in the literature.

1. Contact and Fumigation Bioassays:

This method is used to assess the direct biocidal effects of a compound.

Target Insect:Trogoderma granarium adults.[1]
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Procedure: A specific dose (e.g., 1 mg) of the test compound (e.g., methyl salicylate) is

applied to a filter paper or directly to the insect.[1] For fumigation, the compound is allowed

to volatilize in a sealed container with the insects.

Data Collection: Mortality is recorded at regular intervals to determine the lethal time for 50%

of the population (LT50).[1]

2. Artificial Membrane Blood-Feeding Assay:

This in vitro method is employed to evaluate the repellent and antifeedant properties of

compounds against biting insects.

Target Insect:Culicoides impunctatus (biting midge).[2][7]

Apparatus: An artificial feeding system consisting of a blood reservoir covered by a

membrane (e.g., Baudruche membrane).

Procedure: The test compound is applied to the membrane surface. Midges are allowed to

feed through the membrane.

Data Collection: The number of insects that feed, the amount of blood ingested, and feeding

inhibition rates are recorded and compared to a control group.[2][7]

3. Aphid Performance Bioassay:

This assay measures the effect of a compound on the survival and reproduction of aphids.

Target Insect:Myzus persicae (peach potato aphid).[5]

Procedure: Plants are treated with the test compound (e.g., methyl salicylate). A set number

of aphids are confined to a leaf surface using a clip cage.

Data Collection: The number of surviving aphids and the number of offspring produced are

counted after a specific period (e.g., 48 and 96 hours).[5]

4. Insect Immune Response Assay:

This protocol investigates the effect of a compound on the insect's immune system.
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Target Insect:Spodoptera exigua larvae.[6]

Procedure: The test compound (e.g., salicylic acid) is injected into the insect larvae. The

larvae are then challenged with bacteria (e.g., Escherichia coli).

Data Collection: After a set period, tissues such as the fat body are dissected, and the

expression levels of antimicrobial peptide (AMP) genes are quantified using techniques like

quantitative real-time PCR (qRT-PCR).[6]

Mechanism of Action: Signaling Pathways and
Logical Relationships
While a specific signaling pathway for the direct insecticidal action of Tetrahydrofurfuryl
salicylate is not yet elucidated, research on salicylic acid in plant-insect interactions points

towards a multi-faceted mechanism of action. Salicylic acid is a key plant hormone involved in

inducing plant defense responses.[8] Furthermore, studies suggest that salicylic acid can

directly impact the insect's physiology.

Proposed Mechanism of Salicylic Acid-Induced Immunosuppression in Insects

One identified mechanism involves the suppression of the insect's immune system. Salicylic

acid has been shown to interfere with the immune response of phytophagous insects,

potentially making them more susceptible to pathogens.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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